Cas no 1361467-52-8 (4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine)

• Product Name: 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine
• CAS No: 1361467-52-8
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919595
• Update Time: 2025-05-24

4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-7-2-1-3-8(13)9(7)6-4-5-15-11(16)10(6)14/h1-5H,(H,15,16)
• InChI Key： KGXUOVSTOIFERS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CNC(C=1F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Additional information on 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine

Introduction to 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine (CAS No. 1361467-52-8)

4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine, with the CAS number 1361467-52-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and chloro substituents on the aromatic ring, combined with a hydroxyl group on the pyridine ring, makes it a versatile scaffold for medicinal chemists.

The compound's structure is characterized by a pyridine core, which is a common motif in many biologically active molecules. The 2-hydroxypyridine moiety introduces a polar hydroxyl group that can participate in hydrogen bonding, enhancing the molecule's solubility and interaction with biological targets. Additionally, the 2,6-dichlorophenyl group adds electronic bulk and potential for further functionalization, making it an attractive candidate for structure-activity relationship (SAR) studies.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of a fluoro atom into pharmaceuticals often leads to improved pharmacokinetic properties. For instance, fluorine atoms can influence the electronic distribution of the molecule, affecting its binding affinity to biological targets. This has led to the exploration of fluorinated pyridines as key components in the development of new drugs.

The synthesis of 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro and chloro substituents typically involves halogenation reactions, while the hydroxyl group can be incorporated through hydroxylation or oxidation processes. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers have explored its use in materials science, where its aromatic structure can contribute to the development of novel organic semiconductors and conductive polymers. The presence of both polar and non-polar regions in its structure makes it a promising candidate for applications in self-assembling systems and molecular recognition technologies.

In terms of biological activity, 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine has shown promise in preliminary studies as a scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by therapeutic agents. The combination of hydrophobic interactions provided by the aromatic rings and hydrogen bonding capabilities of the hydroxyl group make this compound a potential lead for developing kinase inhibitors with improved selectivity and potency.

The latest research in this area has focused on optimizing the compound's properties through computational modeling and molecular dynamics simulations. These studies have helped identify key structural features that contribute to its binding affinity and selectivity. By leveraging computational tools, researchers can predict how modifications to the molecule will affect its biological activity, thereby accelerating the drug discovery process.

Evaluation of 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine in vitro has revealed interesting interactions with various biological targets. For example, studies have shown that it can modulate the activity of certain enzymes involved in inflammatory pathways. This has sparked further investigation into its potential as an anti-inflammatory agent. Additionally, its ability to cross cell membranes suggests it may be suitable for topical applications as well.

The compound's stability under different conditions is another area of interest. Researchers have conducted studies to assess its degradation pathways under various environmental stressors such as light, heat, and moisture. Understanding these degradation mechanisms is crucial for determining its shelf life and storage requirements. Furthermore, this information can guide the development of formulations that maintain the compound's integrity during transport and storage.

The regulatory aspects of 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine are also important considerations for pharmaceutical companies. Compliance with regulatory guidelines ensures that the compound is safe and effective for intended use. Documentation of synthesis routes, quality control measures, and toxicological studies are essential components of regulatory submissions. These efforts contribute to building a robust case for clinical trials and eventual market approval.

In conclusion, 4-(2,6-Dichlorophenyl)-3-fluoro-2-hydroxypyridine (CAS No. 1361467-52-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing new drugs with improved pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound across various fields including medicine and materials science.